Cas no 1782501-10-3 (3-Amino-7-bromobenzofuran-2-carbonitrile)

• Product Name: 3-Amino-7-bromobenzofuran-2-carbonitrile
• CAS No: 1782501-10-3
• MF: C₉H₅BrN₂O
• MW: 237.052800893784
• CID: 4937677
• Update Time: 2025-11-06

3-Amino-7-bromobenzofuran-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-7-bromobenzofuran-2-carbonitrile

• Inchi： 1S/C9H5BrN2O/c10-6-3-1-2-5-8(12)7(4-11)13-9(5)6/h1-3H,12H2
• InChI Key： ZAWVTYKPWTWITD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(=C(C#N)OC=21)N

Computed Properties

• Exact Mass: 235.95853 g/mol
• Monoisotopic Mass: 235.95853 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63
• Molecular Weight: 237.05

Additional information on 3-Amino-7-bromobenzofuran-2-carbonitrile

3-Amino-7-bromobenzofuran-2-carbonitrile (CAS No. 1782501-10-3): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

The 3-Amino-7-bromobenzofuran-2-carbonitrile (CAS No. 1782501-10-3) is an intriguing heterocyclic compound that has garnered significant attention in both pharmaceutical research and material science. This benzofuran derivative features a unique combination of functional groups – an amino group at position 3, a bromine atom at position 7, and a cyano group at position 2 – making it a valuable building block for various synthetic applications. Researchers are particularly interested in this compound due to its potential as a precursor for drug discovery and organic electronic materials.

In recent years, the demand for functionalized benzofuran compounds has increased dramatically, driven by their wide range of biological activities and material properties. The 3-Amino-7-bromobenzofuran-2-carbonitrile structure offers multiple sites for further chemical modification, allowing medicinal chemists to create diverse libraries of compounds for biological screening. Many researchers are searching for "benzofuran-based drug candidates" or "heterocyclic building blocks for organic electronics," reflecting the growing interest in this chemical space.

The compound's molecular formula is C₉H₅BrN₂O, with a molecular weight of 237.06 g/mol. Its bromobenzofuran core provides excellent opportunities for cross-coupling reactions, particularly in palladium-catalyzed transformations that are crucial for modern pharmaceutical synthesis. The presence of both electron-donating (amino group) and electron-withdrawing (cyano group) substituents creates interesting electronic properties that are valuable for designing organic semiconductors and fluorescent materials.

Current research trends show increasing interest in "small molecule drug discovery 2023" and "organic electronic materials for flexible devices," areas where 3-Amino-7-bromobenzofuran-2-carbonitrile could play a significant role. The compound's structural features make it particularly suitable for developing kinase inhibitors, antimicrobial agents, and materials for OLED applications. Its bromine substituent offers a convenient handle for further functionalization through various metal-catalyzed coupling reactions.

From a synthetic chemistry perspective, the preparation of 3-Amino-7-bromobenzofuran-2-carbonitrile typically involves multi-step procedures starting from appropriate benzofuran precursors. The compound's purity and stability are crucial factors for researchers, with many searching for "high purity benzofuran derivatives" and "stable heterocyclic nitriles." Proper storage conditions (typically under inert atmosphere at low temperatures) are recommended to maintain the compound's integrity over time.

The pharmaceutical potential of 3-Amino-7-bromobenzofuran-2-carbonitrile is particularly exciting in the context of recent drug discovery challenges. With growing antibiotic resistance and the need for new cancer therapies, researchers are actively investigating "novel heterocyclic scaffolds for drug development." The benzofuran core present in this compound has shown promise in various biological targets, including protein kinases and microbial enzymes.

In material science applications, the compound's conjugated system and substituent pattern make it interesting for "organic photovoltaic materials" and "electroluminescent compounds." The push-pull electronic effects created by its substituents can lead to interesting optical and electronic properties valuable for next-generation electronic devices. This aligns with current industry trends toward "flexible electronics materials 2023" and "sustainable organic semiconductors."

Quality control of 3-Amino-7-bromobenzofuran-2-carbonitrile typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Researchers often search for "characterization of benzofuran derivatives" and "analytical methods for heterocyclic compounds" to ensure they're working with high-quality materials. The compound's melting point, solubility profile, and stability under various conditions are important parameters for both research and potential industrial applications.

The future outlook for 3-Amino-7-bromobenzofuran-2-carbonitrile appears promising, particularly in light of increasing interest in "targeted drug delivery systems" and "bioactive heterocycles." Its structural versatility allows for the creation of numerous derivatives, each with potentially unique biological or material properties. As synthetic methodologies continue to advance, particularly in the areas of "green chemistry approaches" and "catalytic functionalization," the accessibility and applications of this compound are likely to expand further.

For researchers working with 3-Amino-7-bromobenzofuran-2-carbonitrile, it's important to consider recent advancements in "heterocyclic compound synthesis" and "structure-activity relationship studies." The compound's unique combination of substituents offers multiple vectors for structural optimization, whether for enhancing biological activity or tuning material properties. This makes it a valuable tool in both medicinal chemistry and materials science research programs.

In conclusion, 3-Amino-7-bromobenzofuran-2-carbonitrile (CAS No. 1782501-10-3) represents a versatile and valuable compound at the intersection of pharmaceutical research and advanced materials development. Its structural features address several current research needs, from the search for "new antimicrobial scaffolds" to the development of "efficient organic electronic materials." As research in these areas continues to grow, the importance of well-characterized, high-quality building blocks like this benzofuran derivative will only increase.